Cas no 1484143-74-9 (5-(trifluoromethyl)-1,2-oxazol-4-amine)

5-(Trifluoromethyl)-1,2-oxazol-4-amine is a fluorinated heterocyclic compound featuring a trifluoromethyl group and an amine functionality on an oxazole scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the oxazole core contributes to its versatility in synthetic applications. Its reactivity allows for further functionalization, enabling the development of bioactive molecules. The compound is particularly useful in the design of enzyme inhibitors and receptor modulators due to its ability to influence binding interactions. High purity and well-defined synthetic pathways ensure consistent performance in research applications.
5-(trifluoromethyl)-1,2-oxazol-4-amine structure
1484143-74-9 structure
Product Name:5-(trifluoromethyl)-1,2-oxazol-4-amine
CAS No:1484143-74-9
MF:C4H3F3N2O
MW:152.074630975723
MDL:MFCD21773880
CID:5180444
Update Time:2025-10-21

5-(trifluoromethyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolamine, 5-(trifluoromethyl)-
    • 5-(trifluoromethyl)-1,2-oxazol-4-amine
    • MDL: MFCD21773880
    • Inchi: 1S/C4H3F3N2O/c5-4(6,7)3-2(8)1-9-10-3/h1H,8H2
    • InChI Key: QNBHSOIRDLHPAB-UHFFFAOYSA-N
    • SMILES: O1C(C(F)(F)F)=C(N)C=N1

5-(trifluoromethyl)-1,2-oxazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-344600-1.0g
5-(trifluoromethyl)-1,2-oxazol-4-amine
1484143-74-9
1.0g
$1068.0 2023-02-22
Enamine
EN300-344600-2.5g
5-(trifluoromethyl)-1,2-oxazol-4-amine
1484143-74-9
2.5g
$2212.0 2023-09-03
Enamine
EN300-344600-5.0g
5-(trifluoromethyl)-1,2-oxazol-4-amine
1484143-74-9
5.0g
$2802.0 2023-02-22
Enamine
EN300-344600-10.0g
5-(trifluoromethyl)-1,2-oxazol-4-amine
1484143-74-9
10.0g
$3524.0 2023-02-22
Enamine
EN300-344600-1g
5-(trifluoromethyl)-1,2-oxazol-4-amine
1484143-74-9
1g
$1068.0 2023-09-03
Enamine
EN300-344600-5g
5-(trifluoromethyl)-1,2-oxazol-4-amine
1484143-74-9
5g
$2802.0 2023-09-03
Enamine
EN300-344600-10g
5-(trifluoromethyl)-1,2-oxazol-4-amine
1484143-74-9
10g
$3524.0 2023-09-03

Additional information on 5-(trifluoromethyl)-1,2-oxazol-4-amine

5-(Trifluoromethyl)-1,2-oxazol-4-amine (CAS No. 1484143-74-9): A Versatile Chemical Building Block for Modern Applications

The 5-(trifluoromethyl)-1,2-oxazol-4-amine (CAS No. 1484143-74-9) is an emerging heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted oxazole derivative serves as a valuable chemical intermediate for developing novel bioactive molecules. The presence of both oxazole ring and trifluoromethyl group in its structure makes it particularly interesting for medicinal chemistry applications.

From a structural perspective, 5-(trifluoromethyl)-1,2-oxazol-4-amine features a five-membered oxazole heterocycle with an amino group at position 4 and a CF3 substituent at position 5. This unique combination of functional groups contributes to its enhanced metabolic stability and improved lipophilicity, properties highly sought after in drug discovery. Recent studies suggest that trifluoromethylated heterocycles like this compound can significantly improve the pharmacokinetic profiles of candidate molecules.

The synthesis of 5-(trifluoromethyl)-1,2-oxazol-4-amine typically involves multi-step procedures starting from readily available precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Researchers have developed various routes to access this valuable building block, including cyclization reactions of appropriate β-keto esters or 1,3-dicarbonyl compounds with suitable nitrogen sources.

In pharmaceutical applications, 5-(trifluoromethyl)-1,2-oxazol-4-amine serves as a privileged scaffold for designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The oxazole core is known to participate in crucial hydrogen bonding interactions with biological targets, while the trifluoromethyl group often enhances binding affinity and metabolic stability. Several research groups have incorporated this heterocyclic amine into potential drug candidates targeting various diseases.

The agrochemical industry has also shown interest in 5-(trifluoromethyl)-1,2-oxazol-4-amine derivatives for developing new crop protection agents. Compounds containing this structural motif have demonstrated promising activity against various plant pathogens and pests. The CF3-substituted oxazole framework appears to contribute to improved systemic movement in plants and enhanced rainfastness properties.

Material science applications of 5-(trifluoromethyl)-1,2-oxazol-4-amine are emerging, particularly in the development of advanced functional materials. The compound's ability to serve as a ligand precursor for metal-organic frameworks (MOFs) and its potential in creating fluorinated polymers with unique properties are currently under investigation. The trifluoromethyl oxazole unit may impart valuable characteristics such as thermal stability and chemical resistance to resulting materials.

From a commercial perspective, the demand for 5-(trifluoromethyl)-1,2-oxazol-4-amine has been steadily increasing, driven by its growing applications in various industries. Several specialty chemical suppliers now offer this compound in research quantities, with some providing custom synthesis services for larger-scale requirements. The market for fluorinated heterocycles like this one is expected to expand significantly in the coming years.

Quality control of 5-(trifluoromethyl)-1,2-oxazol-4-amine typically involves analytical techniques such as HPLC purity analysis, 1H/19F NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements of pharmaceutical and agrochemical applications. Proper storage conditions, usually under inert atmosphere at low temperatures, help maintain the stability of this amino-oxazole derivative over extended periods.

Recent patent literature reveals growing intellectual property activity surrounding 5-(trifluoromethyl)-1,2-oxazol-4-amine and its derivatives. Pharmaceutical companies are particularly active in this space, filing claims for novel compounds containing this structural unit as potential treatments for various conditions. The trifluoromethyl oxazole scaffold continues to inspire medicinal chemists seeking to address unmet medical needs.

Environmental and safety considerations for 5-(trifluoromethyl)-1,2-oxazol-4-amine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment should be used when handling this compound. Researchers are increasingly focusing on developing greener synthetic routes to such fluorinated heterocycles to minimize environmental impact.

The future outlook for 5-(trifluoromethyl)-1,2-oxazol-4-amine appears promising, with potential applications expanding beyond current uses. Advances in catalytic fluorination methods and heterocycle synthesis may lead to more efficient production processes. Additionally, the growing understanding of structure-activity relationships for CF3-containing heterocycles will likely drive further innovation in utilizing this valuable chemical building block.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.